N-(4-{2-[(4-chlorophenyl)sulfanyl]acetyl}phenyl)acetamide

• Molecular Formula: C16H14ClNO2S
• Molecular Weight: 319.8 g/mol
• IUPAC Name: N-[4-[2-(4-chlorophenyl)sulfanylacetyl]phenyl]acetamide
• InChI: InChI=1S/C16H14ClNO2S/c1-11(19)18-14-6-2-12(3-7-14)16(20)10-21-15-8-4-13(17)5-9-15/h2-9H,10H2,1H3,(H,18,19)
• InChI Key: TZWDNLIBZSOMKO-UHFFFAOYSA-N
• SMILES: CC(=O)NC1=CC=C(C=C1)C(=O)CSC2=CC=C(C=C2)Cl

Description

N-(4-{2-[(4-chlorophenyl)sulfanyl]acetyl}phenyl)acetamide, also known as CAPSA, is a chemical compound with potential pharmaceutical applications. It is a member of the sulfonamide family of compounds, which are widely used in the pharmaceutical industry due to their diverse biological activities. CAPSA has been shown to exhibit anti-inflammatory, analgesic, and antitumor properties, making it a promising candidate for further research.

Mechanism of Action

The mechanism of action of N-(4-{2-[(4-chlorophenyl)sulfanyl]acetyl}phenyl)acetamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of pro-inflammatory prostaglandins. It has also been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that regulates the expression of genes involved in inflammation and cancer.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In addition to its anti-inflammatory, analgesic, and antitumor properties, this compound has been shown to have antioxidant activity. It has also been shown to modulate the activity of certain ion channels in the nervous system, which may contribute to its analgesic effects. Additionally, this compound has been shown to have a low toxicity profile, making it a potentially safe and effective therapeutic agent.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-{2-[(4-chlorophenyl)sulfanyl]acetyl}phenyl)acetamide in lab experiments is its diverse range of biological activities. This makes it a useful tool for studying various physiological processes, such as inflammation and pain. Additionally, this compound has a low toxicity profile, which makes it a safer alternative to other compounds that may have similar biological activities. However, one limitation of using this compound in lab experiments is its relatively low solubility in water, which may make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on N-(4-{2-[(4-chlorophenyl)sulfanyl]acetyl}phenyl)acetamide. One area of interest is its potential as a therapeutic agent for inflammatory diseases, such as arthritis and inflammatory bowel disease. Another area of interest is its potential as a novel analgesic agent, particularly for chronic pain conditions. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential interactions with other drugs. Overall, this compound shows promise as a versatile and potentially valuable compound for further scientific investigation.

Synthesis Methods

The synthesis of N-(4-{2-[(4-chlorophenyl)sulfanyl]acetyl}phenyl)acetamide involves the reaction of 4-chlorothiophenol with 4-(2-bromoacetyl)phenylacetamide in the presence of a palladium catalyst. The resulting product is then purified by column chromatography to obtain pure this compound. This method has been successfully used to produce this compound in a laboratory setting.

Scientific Research Applications

N-(4-{2-[(4-chlorophenyl)sulfanyl]acetyl}phenyl)acetamide has been the subject of several scientific studies due to its potential therapeutic applications. One study found that this compound exhibits anti-inflammatory activity by suppressing the production of pro-inflammatory cytokines. Another study showed that this compound has analgesic properties by inhibiting the activation of pain-sensing neurons. Additionally, this compound has been shown to have antitumor activity by inducing cell death in cancer cells.